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Compound of Interest

Compound Name: Diamthazole hydrochloride

Cat. No.: B086189 Get Quote

This technical guide provides a comprehensive overview of the solubility of Diamthazole
hydrochloride in various solvents, intended for researchers, scientists, and professionals in

drug development. This document compiles available quantitative data, details experimental

protocols for solubility determination, and offers visual representations of key experimental

workflows.

Physicochemical Properties of Diamthazole
Hydrochloride
Diamthazole hydrochloride, an antifungal agent, possesses the following physicochemical

properties:

Property Value Source

Molecular Formula C₁₅H₂₄ClN₃OS [1]

Molecular Weight 329.89 g/mol [1]

CAS Number 17140-69-1 [1]

Appearance White to light yellow solid [1]
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The solubility of a compound is a critical parameter in drug discovery and development,

influencing its formulation, delivery, and bioavailability. The following table summarizes the

known solubility of Diamthazole hydrochloride in Dimethyl Sulfoxide (DMSO) and various

solvent systems.

Solvent/Solvent
System

Solubility Conditions & Notes Source

DMSO
100 mg/mL (303.13

mM)

Requires ultrasonic

and warming/heating

to 60°C. The use of

new, non-hygroscopic

DMSO is crucial as

moisture can

significantly impact

solubility.

[1]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

2.5 mg/mL (7.58 mM)

Requires sonication to

achieve a clear

solution.

[1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

2.5 mg/mL (7.58 mM)

Requires sonication to

achieve a clear

solution.

[1]

10% DMSO, 90%

Corn Oil
2.5 mg/mL (7.58 mM)

Requires sonication to

achieve a clear

solution.

[1]

Experimental Protocols for Solubility Determination
Accurate and reproducible solubility data are essential for pharmaceutical research. The

following sections detail standardized protocols for determining the thermodynamic solubility

and for preparing stock solutions of Diamthazole hydrochloride.

The shake-flask method is the gold standard for determining the thermodynamic equilibrium

solubility of a compound.[2][3] This method involves achieving a saturated solution in

equilibrium with the solid drug.
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Materials:

Diamthazole hydrochloride

Solvent of interest (e.g., DMSO, water, ethanol)

Glass vials with screw caps

Orbital shaker or rotator with temperature control

Centrifuge

Syringe filters (e.g., 0.22 µm PTFE or PVDF)

Analytical balance

High-Performance Liquid Chromatography (HPLC) or UV-Vis Spectrophotometer for

concentration analysis

Procedure:

Preparation: Add an excess amount of Diamthazole hydrochloride to a glass vial. The

excess solid is crucial to ensure that a saturated solution is formed.

Solvent Addition: Add a known volume of the desired solvent to the vial.

Equilibration: Tightly cap the vial and place it in an orbital shaker set to a constant

temperature (e.g., 25°C or 37°C). Agitate the mixture for a sufficient period (typically 24-48

hours) to ensure equilibrium is reached.

Phase Separation: After equilibration, allow the vial to stand undisturbed to let the excess

solid settle. Centrifuge the vial at a high speed to further separate the solid from the

supernatant.

Sample Collection: Carefully collect an aliquot of the clear supernatant. To remove any

remaining solid particles, filter the collected supernatant using a syringe filter.
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Dilution: Dilute the filtered supernatant with the solvent to a concentration within the linear

range of the analytical method.

Quantification: Analyze the concentration of Diamthazole hydrochloride in the diluted

sample using a validated analytical method such as HPLC or UV-Vis spectrophotometry.

Calculation: Calculate the solubility by multiplying the measured concentration by the dilution

factor.

For many biological assays, Diamthazole hydrochloride needs to be prepared in a mixed

solvent system to ensure solubility and compatibility. The following protocol describes the

preparation of a 2.5 mg/mL solution in a DMSO/PEG300/Tween-80/Saline vehicle.[1]

Materials:

Diamthazole hydrochloride

DMSO

PEG300

Tween-80

Saline solution

Sterile conical tubes

Vortex mixer

Sonicator

Procedure:

Initial Dissolution: Prepare a 25 mg/mL stock solution of Diamthazole hydrochloride in

DMSO. This may require warming and sonication.

Mixing Solvents: In a sterile conical tube, add 100 µL of the 25 mg/mL Diamthazole
hydrochloride stock solution in DMSO.
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Addition of PEG300: Add 400 µL of PEG300 to the tube and mix thoroughly by vortexing.

Addition of Tween-80: Add 50 µL of Tween-80 and vortex again until the solution is

homogeneous.

Final Dilution with Saline: Add 450 µL of saline to bring the total volume to 1 mL. Vortex the

solution thoroughly.

Sonication: To ensure complete dissolution and a clear solution, sonicate the final mixture.

The final concentration of Diamthazole hydrochloride will be 2.5 mg/mL.

Visualization of Experimental Workflows
The following diagrams, created using the DOT language, illustrate the key experimental

workflows described in this guide.
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Preparation

Equilibration

Phase Separation

Analysis

Add excess Diamthazole HCl to vial

Add known volume of solvent

Agitate at constant temperature (24-48h)

Centrifuge to pellet excess solid

Filter supernatant (0.22 µm filter)

Dilute filtered sample

Quantify concentration (HPLC/UV-Vis)

Click to download full resolution via product page

Caption: Workflow for the Shake-Flask Solubility Determination Method.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b086189?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086189?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stock Preparation

Mixed Solvent Formulation

Final Solution

Prepare 25 mg/mL stock in DMSO

Take 100 µL of DMSO stock

Add 400 µL PEG300 and mix

Add 50 µL Tween-80 and mix

Add 450 µL Saline and mix

Sonicate to obtain 2.5 mg/mL clear solution

Click to download full resolution via product page

Caption: Workflow for Preparing a Mixed Solvent Stock Solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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